Cas no 61148-02-5 (Phenol, 2-nitro-5-[3-(trifluoromethyl)phenoxy]-)

Phenol, 2-nitro-5-[3-(trifluoromethyl)phenoxy]- structure
61148-02-5 structure
Product Name:Phenol, 2-nitro-5-[3-(trifluoromethyl)phenoxy]-
CAS No:61148-02-5
MF:C13H8F3NO4
MW:299.202134132385
CID:490682
PubChem ID:14653475
Update Time:2025-04-19

Phenol, 2-nitro-5-[3-(trifluoromethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-nitro-5-[3-(trifluoromethyl)phenoxy]-
    • 2-nitro-5-[3-(trifluoromethyl)phenoxy]phenol
    • CZLLKYAAXNYGSE-UHFFFAOYSA-N
    • 61148-02-5
    • DTXSID30562646
    • Inchi: 1S/C13H8F3NO4/c14-13(15,16)8-2-1-3-9(6-8)21-10-4-5-11(17(19)20)12(18)7-10/h1-7,18H
    • InChI Key: CZLLKYAAXNYGSE-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=C(C=1)OC1C=CC(=C(C=1)O)[N+](=O)[O-])(F)F

Computed Properties

  • Exact Mass: 299.04054
  • Monoisotopic Mass: 299.04054222g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 75.3Ų

Experimental Properties

  • PSA: 72.6
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